Cas no 2172147-33-8 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2172147-33-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6499251
• PubChem ID: 165535028
• Update Time: 2025-07-19

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid
• EN300-1513028
• 2172147-33-8
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(13-14-26(31)30-15-7-12-20(19(30)2)27(32)33)16-29-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,7,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： YQWRSSJQCXMZSJ-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(CCC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2172147-33-8): An In-depth Overview

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2172147-33-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Nva-L-Mpa-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group, a 4-methylpentanoyl moiety, and a 2-methylpiperidine carboxylic acid segment. The Fmoc group is widely used in peptide synthesis to protect the amino group during the coupling reactions, ensuring high yields and purity of the final product. The 4-methylpentanoyl and 2-methylpiperidine segments contribute to the compound's overall hydrophobicity and conformational flexibility, which are crucial for its biological activity.

In recent years, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid in the development of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with disease states. By designing peptidomimetics that can selectively disrupt specific PPIs, researchers aim to develop new therapeutic strategies for treating conditions such as cancer and autoimmune disorders.

Beyond its use in peptidomimetic synthesis, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid has also been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can enhance the bioavailability, stability, and target specificity of drugs, making them more effective and safer for patients. Research in this area has shown that Fmoc-L-Nva-L-Mpa-OH can be effectively used to create prodrugs with improved pharmacokinetic profiles.

The synthesis of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylpiperidine-3-carboxylic acid involves several well-established chemical reactions, including Fmoc protection, peptide coupling, and deprotection steps. The high purity and consistent quality of this compound are essential for its successful application in pharmaceutical research. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure the purity and identity of the final product.

In addition to its pharmaceutical applications, 1-5-{(9H-fluoren-(9-)yl)methoxycarbonylamino}-4-(methyl)pentanoyl-(2-)methyl-(3-)pipera-dinecarboxylic acid has also found use in other scientific fields. For example, it has been utilized in materials science for the development of functional polymers with tailored properties. These polymers have applications in areas such as drug delivery systems, tissue engineering, and biomaterials.

The ongoing research on 1-{5-[[(fluorene)-(9-)yl]methoxy-carbonylamino]-4-(methyl)pentanoyloxy}-2-(methyl)piperi-dinecarboxylic acid underscores its versatility and potential impact across multiple disciplines. As new synthetic methods and analytical techniques continue to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.

In conclusion, CAS No. 2172147-(33-)8: 1-{5-[[(fluorene)-(9-)yl]methoxy-carbonylamino]-4-(methyl)pentanoyloxy}-2-(methyl)piperi-dinecarboxylic acid is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutics and diagnostic agents. As research in this area continues to progress, it is expected that this compound will contribute to groundbreaking advancements in healthcare and biotechnology.